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Compound of Interest

Compound Name: Diberal, (-)-

Cat. No.: B12777551

This document provides crucial safety protocols and logistical information for the handling and
disposal of Diisobutylaluminum Hydride (DIBAL-H), a pyrophoric and water-reactive reagent
commonly used in research and development. Adherence to these guidelines is essential for
ensuring the safety of all laboratory personnel.

Emergency Overview: DIBAL-H is a highly flammable liquid and vapor that can catch fire
spontaneously if exposed to air. It reacts violently with water, releasing flammable gases that
may ignite spontaneously.[1] DIBAL-H causes severe skin and eye burns and can be fatal if
swallowed and enters the airways.[1][2] It may also cause damage to organs through
prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the last lines of defense against exposure. The
following table summarizes the required PPE for handling DIBAL-H.
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Body Part Required PPE Specifications

Chemical splash goggles and
Safety Goggles and Face a face shield are mandatory to
Eyes/Face i .
Shield protect against splashes and

airborne contaminants.[3]

A flame-retardant lab coat

worn over chemical-resistant
) Flame-Retardant Lab Coat and o )
Skin/Body A clothing is required. An apron
pron ) N
can provide an additional layer

of protection.[4]

Wear appropriate chemical-
resistant gloves. It is advisable
] ] to consult the glove
Hands Chemical-Resistant Gloves o
manufacturer's compatibility
charts for specific

breakthrough times.

Use a respirator if working in
) ) an area with inadequate
Respiratory Respirator o ]
ventilation or when there is a

risk of inhalation.[4]

Sturdy, closed-toe shoes are
Feet Closed-Toe Shoes required to protect against

spills and falling objects.[5]

Handling and Storage Procedures

Operational Plan:
o Work Area Preparation:

o All work with DIBAL-H must be conducted in a well-ventilated fume hood with the sash at
the lowest practical height.
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o Ensure a safety shower and eyewash station are readily accessible and have been
recently tested.

o Remove all flammable materials and ignition sources from the immediate work area.

o Have an appropriate fire extinguisher (e.g., dry powder, Class D) readily available. Do
NOT use water or carbon dioxide extinguishers.

e Reagent Handling:

[e]

Handle DIBAL-H under an inert atmosphere (e.g., nitrogen or argon).[1]

o

Use only non-sparking tools.

[¢]

Ground and bond all containers when transferring the material to prevent static discharge.

[2]

[¢]

Use a syringe or cannula for transferring the liquid reagent. Never pour it in the open air.
e Storage:

o Store DIBAL-H in a tightly closed container in a cool, dry, and well-ventilated area, away
from heat, sparks, and open flames.[1]

o Store under an inert atmosphere.[1]

o Do not allow the product to come into contact with water during storage.
Disposal Plan
Waste Neutralization and Disposal:
e Quenching Unused Reagent:

o Slowly and carefully add the unused DIBAL-H solution to a flask containing an inert, high-
boiling point solvent such as heptane or toluene.

o Cool the flask in an ice bath.
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o Slowly add a quenching agent, such as isopropanol, dropwise with stirring. Be prepared
for gas evolution.

o Once the reaction with the alcohol is complete, slowly add a mixture of isopropanol and
water.

o Finally, slowly and cautiously add water to ensure all reactive material is destroyed.

o Waste Disposal:

o The neutralized solution should be disposed of as hazardous waste in accordance with
local, state, and federal regulations.

o Collect all contaminated materials (e.g., gloves, paper towels) in a designated, sealed
container for hazardous waste disposal.

Quantitative Data Summary

The following table summarizes key quantitative data for a typical 1.0M solution of DIBAL-H in

hexane.
Property Value
CAS Number (DIBAL-H) 1191-15-7[2]
CAS Number (Hexane) 110-54-3[2]
Concentration ~14.5% DIBAL-H in ~85.5% Hexane[2]
Appearance Colorless liquid[2]
Boiling Point > 110 °C[2]
Flash Point >-23°C/>-9.4 °F[1]
Specific Gravity 0.701[1]
Vapor Pressure 150 mm Hg @ 25 °C[1][2]

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for safely handling DIBAL-H in a
laboratory setting.

Safe Handling Workflow for DIBAL-H

Preparation

Verify Fume Hood Operation

A

Check Safety Shower & Eyewash

A

Remove Flammables & Ignition Sources

A

Obtain Class D Fire Extinguisher

A

Don Appropriate PPE

Proceed to Handling

Handling
Y

Purge Apparatus with Inert Gas

A

Transfer DIBAL-H via Syringe/Cannula

A

Perform Reaction Under Inert Atmosphere

Proceed to Cleanup

Cleanup g; Disposal

Quench Excess Reagent

A
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T
T
|
IEnd of Procedure

Procedure Complete
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Caption: Workflow for the safe handling of DIBAL-H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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